3-[4-(Trifluoromethoxy)phenoxy]pyrrolidine
Overview
Description
Scientific Research Applications
Synthesis and Building Blocks
- 3-[4-(Trifluoromethoxy)phenoxy]pyrrolidine is involved in the development of new and highly important building blocks for life-sciences-oriented research. Its regioselective functionalization by organometallic methods has been studied, highlighting its potential in synthetic organic chemistry and drug development (Manteau et al., 2010).
Synthesis of Polysubstituted Pyrrolines
- Polysubstituted 4-(phenoxymethyl)-3-pyrrolines and their isomers have been synthesized using a methodology involving sequential one-pot coupling, including compounds related to this compound. This indicates its relevance in the synthesis of complex organic compounds (Clique et al., 2002).
Material Science Applications
- Pyrrolidine derivatives, like this compound, are used in the synthesis of novel materials. For example, fluorinated polyimides derived from similar pyridine-containing diamines have shown good thermal stability, optical transparency, and mechanical properties, suggesting potential applications in material science and engineering (Yan et al., 2011).
Organic Chemistry and Catalysis
- Trifluoromethanesulfonic (triflic) acid is an excellent catalyst for inducing cyclisation of homoallylic sulfonamides to pyrrolidines. This highlights the role of pyrrolidine derivatives in organic synthesis and catalysis (Haskins & Knight, 2002).
Electrochemical and Antioxidant Properties
- Novel pyrrolidine derivatives, including those similar to this compound, have been studied for their redox properties and potential applications as antioxidant agents. This highlights their significance in electrochemistry and potential pharmaceutical applications (Osipova et al., 2011).
Herbicidal Activities
- Derivatives of pyrrolidine, including those related to this compound, have been synthesized and evaluated for herbicidal activities, demonstrating its potential in agricultural sciences (Xu et al., 2012).
Properties
IUPAC Name |
3-[4-(trifluoromethoxy)phenoxy]pyrrolidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3NO2/c12-11(13,14)17-9-3-1-8(2-4-9)16-10-5-6-15-7-10/h1-4,10,15H,5-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEEVMHLTOFWWFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1OC2=CC=C(C=C2)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50663063 | |
Record name | 3-[4-(Trifluoromethoxy)phenoxy]pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50663063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
946715-68-0 | |
Record name | 3-[4-(Trifluoromethoxy)phenoxy]pyrrolidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=946715-68-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-[4-(Trifluoromethoxy)phenoxy]pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50663063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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